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Compound of Interest

Compound Name: Sodium 3-Bromopropanesulfonate

Cat. No.: B1292497

An In-Depth Technical Guide to 3-Bromopropanesulfonic Acid Sodium Salt

Introduction

3-Bromopropanesulfonic acid sodium salt (CAS No. 55788-44-8) is a versatile bifunctional
organic compound of significant interest to researchers in organic synthesis, materials science,
and drug development. Its molecular structure features a terminal sulfonate group, which
imparts high water solubility, and a reactive alkyl bromide, which allows for a variety of
nucleophilic substitution reactions. This unique combination makes it a valuable intermediate
and building block for introducing a sulfopropyl moiety into target molecules.[1]

This technical guide provides a comprehensive literature review of 3-Bromopropanesulfonic
acid sodium salt, detailing its chemical and physical properties, synthesis methodologies, key
applications, and safety protocols. The information is intended for researchers, scientists, and
drug development professionals seeking to leverage this reagent in their work.

Physicochemical and Spectroscopic Properties

3-Bromopropanesulfonic acid sodium salt is typically a white to light yellow crystalline powder.
[2] Its properties are well-documented across various chemical suppliers and databases. A
summary of its key quantitative data is presented below.

Table 1: Physicochemical Properties of 3-Bromopropanesulfonic Acid Sodium Salt
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Property Value Source(s)

CAS Number 55788-44-8 [3][4]

Molecular Formula CsHeBrNaOsS [31[5]

Molecular Weight 225.03 - 225.04 g/mol [2][41[5]
White to light yellow

Appearance [2][6]
powder/crystal

Melting Point 257-262 °C (decomposes) [51[7]

) >95%, =97%, >98% (Varies by

Purity . [2][4][5]18]
supplier)

Solubility Soluble in water [2]
Room Temperature, Inert

Storage Temperature [518]
Atmosphere

Table 2: Chemical Identifiers and Descriptors

Identifier Value Source(s)
sodium;3-bromopropane-1-

IUPAC Name [5]
sulfonate
Sodium 3-

Synonyms [21[5]
bromopropanesulfonate
LNZDAVYFINUYOH-

INChl Key [41[5]
UHFFFAOYSA-M
1S/C3H7BrO3S.Na/c4-2-1-3-

InChl 8(5,6)7;/h1-3H2, [4][5]
(H,5,6,7);/q;+1/p-1

SMILES C(CBr)CS(=0)(=0)[O-].[Na+] [8]

MDL Number MFCD00024999 [4][5]

Topological Polar Surface Area  65.6 A2 [5]
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Synthesis and Manufacturing

While multiple synthetic routes are conceivable, the most direct and efficient method inferred
from the literature is the nucleophilic ring-opening of 1,3-propane sultone. This reaction is a

common strategy for introducing sulfopropyl groups onto various molecules.[5] The strained

ring of the sultone is readily opened by a range of nucleophiles, including halide ions.[5][9]

Representative Experimental Protocol: Synthesis from
1,3-Propane Sultone

The following protocol is a representative procedure for the synthesis of 3-
Bromopropanesulfonic acid sodium salt based on the established reactivity of 1,3-propane
sultone.[9]

Materials:

1,3-Propane Sultone

Sodium Bromide (NaBr), anhydrous

Acetonitrile, anhydrous

Diethyl ether
Procedure:

e Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer,
reflux condenser, and nitrogen inlet, add anhydrous sodium bromide (1.1 equivalents) and
anhydrous acetonitrile.

» Addition of Sultone: While stirring the suspension under a nitrogen atmosphere, add 1,3-
propane sultone (1.0 equivalent) dropwise at room temperature.

e Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-24
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC)
or *H NMR by observing the disappearance of the 1,3-propane sultone starting material.
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« |solation: After the reaction is complete, cool the mixture to room temperature. The white
precipitate of the product, 3-Bromopropanesulfonic acid sodium salt, will form.

 Purification: Filter the solid product under vacuum. Wash the collected solid with cold
acetonitrile to remove any unreacted starting materials, followed by a wash with diethyl ether

to facilitate drying.

e Drying: Dry the purified white solid in a vacuum oven at 50-60°C to yield the final product.
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Reaction Setup
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Figure 1: Synthesis workflow for 3-Bromopropanesulfonic acid sodium salt.
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Applications in Research and Development

The dual functionality of 3-Bromopropanesulfonic acid sodium salt makes it a valuable reagent
in several fields, from pharmaceutical development to materials science.

Organic Synthesis Intermediate

The primary utility of this compound is as an organic building block.[1] The bromine atom
serves as a good leaving group in nucleophilic substitution reactions, allowing for the covalent
attachment of the sulfopropyl group to a wide range of substrates, including amines, alcohols,
and thiols. This process, known as sulfopropylation, is a key method for introducing the highly
polar sulfonate group, which can dramatically increase the water solubility of organic
molecules.[5]

Pharmaceutical and Biochemical Applications

» Solubility Enhancement: In drug development, improving the aqueous solubility of an active
pharmaceutical ingredient (API) is a critical challenge. The introduction of ionic groups, such
as sulfonates, is a well-established strategy to enhance solubility and, consequently,
bioavailability. 3-Bromopropanesulfonic acid sodium salt can be used to modify drug
candidates containing nucleophilic functional groups for this purpose.

e Synthesis of Zwitterionic Materials: The compound is an ideal reagent for creating
zwitterionic structures, particularly sulfobetaines. Tertiary amines, for example, can be
quaternized by the alkyl bromide, resulting in a molecule with a permanent positive charge
(quaternary ammonium) and a permanent negative charge (sulfonate). Such zwitterionic
materials are known for their exceptional hydrophilicity and resistance to nonspecific protein
adsorption, making them crucial for developing antifouling surfaces on biomedical devices,
drug delivery vehicles, and medical implants.[2]

» Potential Antimicrobial Agent: Some studies have investigated the compound as a proton
donor and have observed its interaction with bacterial cell membranes, suggesting it may
have potential for use as an antimicrobial agent.[3]
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Figure 2: Workflow for synthesizing zwitterionic compounds.

Industrial Applications

Beyond the laboratory, 3-Bromopropanesulfonic acid sodium salt has found utility in several
industrial processes:

Petroleum Industry: It is used as an additive in drilling, completion, and workover fluids, and
for modifying the permeability of underground formations.[6]

Textile Industry: The compound is used for the anionization of cotton, which can improve dye
uptake and other fabric properties.[6]

Surfactant Production: It acts as a sulfonated chain modifier in the synthesis of specialty
surfactants.[6]

Safety and Handling
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3-Bromopropanesulfonic acid sodium salt is an irritant. Standard laboratory safety precautions
should be strictly followed, including the use of personal protective equipment (PPE) such as
gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated
area or a chemical fume hood.

Table 3: GHS Hazard and Precautionary Statements
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Classification Code Statement Source(s)
Hazard H315 Causes skin irritation. [5]
Causes serious eye
H319 o [5]
irritation.
May cause respirato
H335 o Y _ P i [5]
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mistiva  [5]
pors/spray.
Wash skin thoroughly
P264 . [4]
after handling.
Use only outdoors or
p271 in a well-ventilated [4]
area.
Wear protective
loves/eye
P280 9 _ Y [4]
protection/face
protection.
IF ON SKIN: Wash
P302 + P352 with plenty of soap [4]
and water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact [4]
lenses, if present and
easy to do. Continue
rinsing.
Conclusion
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3-Bromopropanesulfonic acid sodium salt is a highly functional and valuable chemical
intermediate. Its ability to introduce the hydrophilic sulfopropyl group via its reactive alkyl
bromide handle makes it a powerful tool for modifying a wide array of molecules. Key
applications in enhancing the solubility of pharmaceuticals, synthesizing zwitterionic materials
for biocompatible surfaces, and various industrial processes underscore its importance. A
thorough understanding of its properties, synthesis, and safe handling procedures is essential
for researchers aiming to exploit its full potential in chemical and materials innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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